Cas no 2228171-36-4 ({1-2-(4-bromophenyl)ethylcyclobutyl}methanol)

• Product Name: {1-2-(4-bromophenyl)ethylcyclobutyl}methanol
• CAS No: 2228171-36-4
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 6415455
• PubChem ID: 165645091
• Update Time: 2025-06-13

{1-2-(4-bromophenyl)ethylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(4-bromophenyl)ethylcyclobutyl}methanol
• 2228171-36-4
• EN300-1923031
• {1-[2-(4-bromophenyl)ethyl]cyclobutyl}methanol

• Inchi： 1S/C13H17BrO/c14-12-4-2-11(3-5-12)6-9-13(10-15)7-1-8-13/h2-5,15H,1,6-10H2
• InChI Key： NFZLKYFCBFLHNY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1(CO)CCC1

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-2-(4-bromophenyl)ethylcyclobutyl}methanol

Comprehensive Overview of {1-2-(4-bromophenyl)ethylcyclobutyl}methanol (CAS No. 2228171-36-4)

{1-2-(4-bromophenyl)ethylcyclobutyl}methanol (CAS No. 2228171-36-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique cyclobutyl and bromophenyl functional groups, is widely studied for its potential applications in drug discovery and advanced material synthesis. The presence of the 4-bromophenyl moiety enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, which are pivotal in modern organic chemistry.

In recent years, the demand for cyclobutyl-containing compounds has surged due to their structural rigidity and bioactivity. Researchers are particularly interested in {1-2-(4-bromophenyl)ethylcyclobutyl}methanol for its potential role in developing novel therapeutics, such as kinase inhibitors and anti-inflammatory agents. The compound’s methanol group further adds to its versatility, allowing for easy derivatization and functionalization, which is crucial for tailoring properties to specific applications.

The synthesis of CAS No. 2228171-36-4 involves multi-step organic reactions, often starting from commercially available bromophenyl precursors. Advanced techniques like palladium-catalyzed cross-coupling and Grignard reactions are frequently employed to achieve high yields and purity. Given the growing interest in sustainable chemistry, researchers are also exploring greener synthetic routes, such as microwave-assisted and flow chemistry methods, to produce this compound more efficiently.

From an industrial perspective, {1-2-(4-bromophenyl)ethylcyclobutyl}methanol is gaining traction as a key building block in agrochemicals and specialty polymers. Its bromine substituent makes it a candidate for flame-retardant materials, addressing the increasing regulatory focus on fire safety in consumer products. Additionally, its potential use in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs) aligns with the booming demand for high-performance electronic materials.

For researchers and manufacturers, understanding the stability and storage conditions of CAS No. 2228171-36-4 is critical. The compound should be stored in a cool, dry environment, away from light and moisture, to prevent degradation. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring the compound meets the stringent standards required for pharmaceutical and industrial applications.

In summary, {1-2-(4-bromophenyl)ethylcyclobutyl}methanol (CAS No. 2228171-36-4) represents a promising compound with diverse applications across multiple industries. Its unique structural features and reactivity profile make it a focal point for ongoing research, particularly in drug development and advanced materials. As scientific advancements continue, this compound is poised to play an even more significant role in addressing contemporary challenges in chemistry and technology.